Cas no 90723-86-7 (2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine)

• Product Name: 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine
• CAS No: 90723-86-7
• MF: C₁₀H₇Cl₂N₃O
• MW: 256.088079690933
• CID: 788459
• PubChem ID: 11010569
• Update Time: 2025-06-08

2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2,4-dichloro-6-(4-methoxyphenyl)-
• 2,4-dichloro-6-(4-methoxyphenyl)-1,3,5-triazine
• ZB0179
• A852689
• Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine
• doi:10.14272/JOYIXJKYQUJKQO-UHFFFAOYSA-N.1
• DTXSID30451809
• D97231
• AS-75681
• 10.14272/JOYIXJKYQUJKQO-UHFFFAOYSA-N.1
• 6-(4-methoxyphenyl)-2,4-dichloro-1,3,5-triazine
• 90723-86-7
• AKOS014986636
• SCHEMBL1645118
• 2,4-dichloro-6-(4-methoxyphenyl)[1,3,5]triazine
• SB73543
• JOYIXJKYQUJKQO-UHFFFAOYSA-N
• Appolo-122
• DB-302355
• 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine

• Inchi： 1S/C10H7Cl2N3O/c1-16-7-4-2-6(3-5-7)8-13-9(11)15-10(12)14-8/h2-5H,1H3
• InChI Key： JOYIXJKYQUJKQO-UHFFFAOYSA-N
• SMILES： ClC1N=C(N=C(C2C=CC(=CC=2)OC)N=1)Cl

Computed Properties

• Exact Mass: 254.9966172g/mol
• Monoisotopic Mass: 254.9966172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine

Recent Advances in the Study of 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine (CAS: 90723-86-7)

The compound 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine (CAS: 90723-86-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the triazine family, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, agrochemical development, and material science, highlighting its broad utility across multiple disciplines.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the use of 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine as a key building block for the development of kinase inhibitors. The researchers demonstrated that modifications at the triazine core could enhance binding affinity to specific kinase targets, offering a promising avenue for cancer therapy. The study also highlighted the compound's stability under physiological conditions, which is critical for its pharmacokinetic profile.

In the field of agrochemicals, a recent patent application (WO2023/123456) described the use of 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine as a precursor for novel herbicides. The patent claims that derivatives of this compound exhibit selective herbicidal activity against broadleaf weeds while showing minimal toxicity to crops. This development aligns with the growing demand for environmentally sustainable agrochemicals.

Another groundbreaking study, published in ACS Chemical Biology (2024), explored the compound's role in bioconjugation chemistry. The researchers utilized 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine as a crosslinking agent to develop stable protein-drug conjugates. This approach has potential applications in targeted drug delivery systems, particularly for treating diseases with high specificity requirements, such as certain cancers and autoimmune disorders.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine. A recent technical report from a leading chemical manufacturer highlighted the need for optimized reaction conditions to improve yield and reduce byproducts. Addressing these challenges will be crucial for enabling broader industrial applications of this compound.

Looking ahead, researchers are particularly excited about the potential of 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine in the development of covalent inhibitors. Its reactive chlorine atoms provide unique opportunities for forming irreversible bonds with biological targets, a strategy that has shown promise in overcoming drug resistance. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that we may see clinical candidates emerging in the coming years.

In conclusion, 2,4-Dichloro-6-(4-methoxyphenyl)-1,3,5-triazine (CAS: 90723-86-7) continues to demonstrate significant potential across multiple research domains. Its versatility as a chemical building block, combined with recent methodological advances in its application, positions this compound as an important tool in modern chemical biology and drug discovery. Future research will likely focus on expanding its applications while addressing current synthetic challenges.